4-{[3-(anilinocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-4-oxo-2-butenoic acid
Overview
Description
4-{[3-(anilinocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-4-oxo-2-butenoic acid, also known as AETOA, is a synthetic compound that has recently gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-{[3-(anilinocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-4-oxo-2-butenoic acid is not fully understood, but it is believed to involve the inhibition of various cellular pathways that contribute to the development of diseases such as cancer, neurodegenerative diseases, and inflammation. This compound has been shown to inhibit the activity of various enzymes, including histone deacetylases (HDACs), which are involved in the regulation of gene expression. This compound has also been shown to inhibit the activity of various signaling pathways, including the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects on cells and tissues. This compound has been shown to induce apoptosis in cancer cells, which is a crucial mechanism for the inhibition of tumor growth. This compound has also been found to protect neuronal cells from oxidative stress and apoptosis, which are two major factors that contribute to neurodegenerative diseases. In addition, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that contribute to the development of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of 4-{[3-(anilinocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-4-oxo-2-butenoic acid is its potent anticancer activity against various types of cancer cells. This compound has also been found to exhibit neuroprotective and anti-inflammatory effects, which are important for the treatment of neurodegenerative diseases and inflammatory diseases. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 4-{[3-(anilinocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-4-oxo-2-butenoic acid. One direction is the investigation of its potential as a therapeutic agent for the treatment of cancer, neurodegenerative diseases, and inflammatory diseases. Another direction is the development of more efficient synthesis methods for this compound, which could improve its availability for research and potential clinical use. Furthermore, the elucidation of the exact mechanism of action of this compound could provide insights into the development of novel therapeutic agents for various diseases.
Scientific Research Applications
4-{[3-(anilinocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-4-oxo-2-butenoic acid has been studied extensively for its potential applications in various fields, including cancer research, neuroprotection, and inflammation. In cancer research, this compound has been found to exhibit potent anticancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a crucial mechanism for the inhibition of tumor growth.
In neuroprotection, this compound has been found to protect neuronal cells from oxidative stress and apoptosis, which are two major factors that contribute to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been shown to enhance the production of neurotrophic factors, which are crucial for the growth and survival of neurons.
In inflammation, this compound has been found to inhibit the production of pro-inflammatory cytokines, which are molecules that contribute to the development of various inflammatory diseases such as arthritis and asthma. This compound has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation.
properties
IUPAC Name |
(E)-4-[[4-ethyl-5-methyl-3-(phenylcarbamoyl)thiophen-2-yl]amino]-4-oxobut-2-enoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4S/c1-3-13-11(2)25-18(20-14(21)9-10-15(22)23)16(13)17(24)19-12-7-5-4-6-8-12/h4-10H,3H2,1-2H3,(H,19,24)(H,20,21)(H,22,23)/b10-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCWFKVLZQJZGDD-MDZDMXLPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC(=C1C(=O)NC2=CC=CC=C2)NC(=O)C=CC(=O)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=C(SC(=C1C(=O)NC2=CC=CC=C2)NC(=O)/C=C/C(=O)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.